Cas no 1805131-36-5 (Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805131-36-5
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4900533
• Update Time: 2025-05-23

Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H9F3N2O2/c1-16-7(15)4-5-6(9(10,11)12)2-3-14-8(5)13/h2-3H,4H2,1H3,(H2,13,14)
• InChI Key： CEMMGLXDIMAOMO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1CC(=O)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate

Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate, identified by the CAS number 1805131-36-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with an amino group at position 2, a trifluoromethyl group at position 4, and an acetate ester group at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product during the Friedel-Crafts alkylation step.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate can be further functionalized to yield compounds with potent anti-inflammatory, antiviral, and anticancer activities. A study published in the Journal of Medicinal Chemistry highlighted its role as a lead compound in the development of novel antiviral agents targeting influenza viruses.

In addition to its pharmacological applications, this compound has shown potential in agrochemical research. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a candidate for developing new classes of pesticides and herbicides. Recent field trials have demonstrated its efficacy in controlling agricultural pests without adverse effects on non-target species.

The physical properties of Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate are well-documented, with a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of this compound. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This makes it a more sustainable choice compared to traditional synthetic compounds that often pose long-term environmental risks.

In conclusion, Methyl 2-amino-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805131-36-5) stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application studies, underscores its importance as a valuable tool for researchers in academia and industry alike.